Cas no 1131587-97-7 (Methyl 5-bromo-2-methoxy-4-(trifluoromethyl)benzoate)

• Product Name: Methyl 5-bromo-2-methoxy-4-(trifluoromethyl)benzoate
• CAS No: 1131587-97-7
• MF: C₁₀H₈BrF₃O₃
• MW: 313.067933082581
• MDL: MFCD11110856
• CID: 836296
• PubChem ID: 44828916
• Update Time: 2025-09-24

Methyl 5-bromo-2-methoxy-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-methoxy-4-(trifluoromethyl)benzoate
• AK-92987
• B-1898
• CTK8E2065
• FT-0658626
• KB-145654
• SBB068029
• BCP19811
• 2251AA
• BC687182
• ST2402002
• AX8225731
• AB0000021
• A802808
• methyl 5-bromanyl-2-methoxy-4-(trifluoromethyl)benzoate
• 5-Bromo-2-methoxy-4-trifluoromethyl-benzoic acid methyl ester
• 5-bromo-2-methoxy-4-(trifluoromethyl)benzoic acid methyl ester
• DS-17744
• DTXSID90661003
• I11563
• Methyl5-bromo-2-methoxy-4-(trifluoromethyl)benzoate
• DB-334872
• CS-0041038
• AKOS015852281
• 1131587-97-7

• MDL： MFCD11110856
• Inchi： 1S/C10H8BrF3O3/c1-16-8-4-6(10(12,13)14)7(11)3-5(8)9(15)17-2/h3-4H,1-2H3
• InChI Key： XVIIEWCHQVKVDM-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=C(C=C1C(F)(F)F)OC

Computed Properties

• Exact Mass: 311.96089g/mol
• Monoisotopic Mass: 311.96089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 3.3